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Compound of Interest

Compound Name: N-Desmethyl! Sildenafil-d8

Cat. No.: B562590

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Desmethyl Sildenafil-d8, a
critical analytical tool for researchers in pharmacology and drug development. This document
details its commercial suppliers, availability, and in-depth experimental protocols for its
application as an internal standard in the quantification of Sildenafil and its primary metabolite,
N-Desmethyl Sildenafil.

Introduction

N-Desmethyl Sildenafil-d8 is the deuterium-labeled analog of N-Desmethyl Sildenafil, the
principal active metabolite of Sildenafil. Sildenafil is a potent and selective inhibitor of
phosphodiesterase type 5 (PDE5), an enzyme responsible for the degradation of cyclic
guanosine monophosphate (cGMP). The inhibition of PDE5 leads to elevated cGMP levels,
resulting in smooth muscle relaxation and vasodilation. Due to its widespread use in the
treatment of erectile dysfunction and pulmonary arterial hypertension, the accurate
guantification of Sildenafil and its metabolites in biological matrices is crucial for
pharmacokinetic, pharmacodynamic, and bioequivalence studies. The use of a stable isotope-
labeled internal standard like N-Desmethyl Sildenafil-d8 is the gold standard for achieving the
highest accuracy and precision in mass spectrometry-based bioanalytical methods.[1][2][3]
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N-Desmethyl Sildenafil-d8 is available from several commercial suppliers specializing in
reference standards and isotopically labeled compounds. The following table summarizes the
availability and key specifications from a selection of vendors.

. Catalog . Available . L
Supplier Purity . Price (USD) Availability
Number Pack Sizes
99.3% by 10 mg, 25
ESS Chem $300, $600,
ESS0308 HPLC; 99% mg, 50 mg, In Stock
Co. $900, $1,400
atom D 100 mg
LGC TRC- ] ) )
>95% (HPLC) Varies Inquire Inquire
Standards D292202
Veeprho Not specified High Quality Varies Inquire Inquire
Acanthus - )
SIL-08-004 Not specified 25 mg Inquire In Stock
Research
Simson N ) ) ] )
Not specified High Quality Varies Inquire In Stock
Pharma
Santa Cruz - ] ) )
Bi sc-217123 Not specified Varies Inquire Inquire
io
Pharmaffiliate = PA STI ) ) ] ) )
High Purity Varies Inquire Inquire
S 028620
Immunomart TMID-0050 Not specified Varies Inquire Inquire

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information. A Certificate of Analysis (CoA) is typically provided with
the product.[1][4][5][6][7]

Physicochemical Data
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Property Value

5-(2-Ethoxy-5-((piperazin-1-yl-2,2,3,3,5,5,6,6-
Chemical Name d8)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-
dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one

CAS Number 1185168-06-2

Molecular Formula C21H20DsN604S

Molecular Weight 468.60 g/mol

Synonyms Desmethylsildenafil-d8, UK 103320-d8
Storage -20°C

Experimental Protocols: Quantification of Sildenafil
and N-Desmethyl Sildenafil using LC-MS/IMS

The following is a detailed protocol for the simultaneous quantification of Sildenafil and N-
Desmethyl Sildenafil in human plasma using N-Desmethyl Sildenafil-d8 as an internal
standard (IS). This protocol is a composite of methodologies described in the scientific
literature.[2][8][9][10]

Materials and Reagents

 Sildenafil reference standard

o N-Desmethyl Sildenafil reference standard

o N-Desmethyl Sildenafil-d8 (Internal Standard)

e Human plasma (with anticoagulant, e.g., K2zEDTA)
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)
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e Ammonium acetate (LC-MS grade)

e Water (LC-MS grade)

Sample Preparation: Protein Precipitation

e Thaw plasma samples and standards at room temperature.

e To 100 pL of plasma in a microcentrifuge tube, add 10 uL of the internal standard working
solution (N-Desmethyl Sildenafil-d8 in methanol).

» Vortex for 10 seconds.

e Add 300 pL of acetonitrile to precipitate proteins.
» Vortex vigorously for 1 minute.

e Centrifuge at 12,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase.

» Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

e LC System: Agilent 1200 Series or equivalent

e Column: Zorbax SB C18, 4.6 x 75 mm, 3.5 pm

» Mobile Phase A: 10 mM Ammonium Acetate in Water
» Mobile Phase B: Acetonitrile

» Gradient: Isocratic elution with 95% Mobile Phase B

e Flow Rate: 0.6 mL/min
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« Injection Volume: 5 pL

e Column Temperature: 40°C

Mass Spectrometry Conditions

e MS System: SCIEX 4500 or equivalent triple quadrupole mass spectrometer

« lonization Mode: Electrospray lonization (ESI), Positive

e Multiple Reaction Monitoring (MRM) Transitions:

Analyte Precursor lon (m/z) Product lon (m/z)
Sildenafil 475.2 2834
N-Desmethyl Sildenafil 461.3 283.4
N-Desmethyl Sildenafil-d8 (1S) 469.4 283.4

o Key MS Parameters:

[¢]

Curtain Gas: 30 psi

[¢]

Collision Gas: 8 psi

o

lonSpray Voltage: 5500 V

o

Temperature: 500°C

[¢]

lon Source Gas 1: 50 psi

[¢]

lon Source Gas 2: 50 psi

Method Validation

The method should be validated according to regulatory guidelines (e.g., FDA, EMA) for

bioanalytical method validation. Key validation parameters include:
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 Linearity: A linear concentration range of 1.0-1000.0 ng/mL for Sildenafil and 0.5-500.0
ng/mL for N-Desmethyl Sildenafil is typically achievable.[9]

e Precision and Accuracy: Intra- and inter-day precision should be within 15% (20% at the
Lower Limit of Quantification), and accuracy should be within 85-115% (80-120% at LLOQ).
Published methods demonstrate precision within 1.5-5.1% and accuracy within 95.0-98.3%.

[9]

o Selectivity and Specificity: No significant interfering peaks should be observed at the
retention times of the analytes and the internal standard in blank plasma samples.

o Matrix Effect: The ionization of the analytes should not be significantly suppressed or
enhanced by the biological matrix.

 Stability: The stability of the analytes in plasma should be evaluated under various
conditions, including freeze-thaw cycles, bench-top storage, and long-term storage at -80°C.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of
Sildenafil and N-Desmethyl Sildenafil in plasma samples.
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Caption: A flowchart illustrating the major steps of the bioanalytical method.

Sildenafil Signaling Pathway
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The diagram below depicts the mechanism of action of Sildenafil via the nitric oxide/soluble
guanylate cyclase/cyclic guanosine monophosphate (NO/sGC/cGMP) signaling pathway.
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Caption: The NO/sGC/cGMP signaling pathway and the inhibitory action of Sildenafil on PDE5.

Conclusion

N-Desmethyl Sildenafil-d8 is an indispensable tool for the accurate and reliable quantification
of Sildenafil and its active metabolite in biological samples. This guide provides researchers,
scientists, and drug development professionals with a comprehensive resource on its
commercial availability and a detailed, robust LC-MS/MS protocol for its application. The
provided diagrams offer a clear visualization of the experimental workflow and the underlying
pharmacological pathway, facilitating a deeper understanding of the analytical process and the
mechanism of action of Sildenafil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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